N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide

• IUPAC Name: N-[2-(4-methoxyphenyl)phenyl]-1-(3-methoxypropanoyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H26N2O4/c1-27-15-13-21(25)24-14-5-8-20(24)22(26)23-19-7-4-3-6-18(19)16-9-11-17(28-2)12-10-16/h3-4,6-7,9-12,20H,5,8,13-15H2,1-2H3,(H,23,26)
• InChI Key: SUFSIZJCGNMXNT-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)N1CCCC1C(=O)NC2=CC=CC=C2C3=CC=C(C=C3)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide, also known as MPP, is a chemical compound that belongs to the class of proline derivatives. MPP is a potent and selective inhibitor of the protease enzyme dipeptidyl peptidase-4 (DPP-4). This enzyme is involved in the regulation of glucose metabolism, and its inhibition has been shown to be an effective treatment for type 2 diabetes.

Mechanism of Action

N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide works by inhibiting the activity of DPP-4, which is responsible for the breakdown of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4, N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide increases the levels of these hormones, which in turn stimulates insulin secretion and reduces blood glucose levels.
Biochemical and Physiological Effects:
N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on glucose metabolism, N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide has been shown to improve lipid metabolism and reduce inflammation. N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide has also been shown to have a protective effect on pancreatic beta cells, which are responsible for insulin secretion.

Advantages and Limitations for Lab Experiments

N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide is a potent and selective inhibitor of DPP-4, which makes it a valuable tool for studying the role of this enzyme in glucose metabolism and other physiological processes. However, like all chemical compounds, N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide has limitations in terms of its stability, solubility, and toxicity, which must be taken into account when designing experiments.

Future Directions

There are several potential future directions for research on N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide. One area of interest is the development of new formulations or delivery methods that could improve its efficacy and reduce side effects. Another area of interest is the investigation of N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide's effects on other physiological systems, such as the immune system and the gut microbiome. Finally, there is a need for further clinical trials to evaluate the safety and efficacy of N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide as a treatment for type 2 diabetes and other metabolic disorders.

Scientific Research Applications

N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide has been extensively studied for its potential as a therapeutic agent for type 2 diabetes. It has been shown to improve glycemic control by increasing insulin secretion and decreasing glucagon secretion. N-(4'-methoxy-2-biphenylyl)-1-(3-methoxypropanoyl)prolinamide has also been investigated for its potential as a treatment for other metabolic disorders, such as obesity and non-alcoholic fatty liver disease.